![molecular formula C17H22ClNO4 B4613540 ethyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate](/img/structure/B4613540.png)
ethyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate
Overview
Description
Ethyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C17H22ClNO4 and its molecular weight is 339.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 339.1237359 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds : This compound is used in the synthesis of new polyfunctional pyrazolyl-substituted and pyrazolofused pyridines, which are important in heterocyclic chemistry. This process involves cascades of reactions forming novel pyridines, with applications in various fields including drug discovery (Latif, Rady, & Döupp, 2003).
Cytotoxic and Anticancer Agents : Derivatives of ethyl 1-[2-(2-chlorophenoxy)propanoyl]-4-piperidinecarboxylate have been studied for their potential as cytotoxic and anticancer agents. These compounds have shown significant cytotoxicity towards various cancer cells and may represent a novel class of anticancer drugs (Dimmock, Vashishtha, Quail, et al., 1998).
Advanced Pharmaceutical Intermediates : The compound has been used in the synthesis of intermediates like (2,4-difluorophenyl)(piperidin-4-yl)methanone hydrochloride. Such intermediates are crucial in the development of new pharmaceutical products and have potential applications in drug synthesis (Zheng, 2010).
Development of New Reactions : It's used in developing new annulation reactions, like the phosphine-catalyzed [4 + 2] annulation, to synthesize highly functionalized tetrahydropyridines. These reactions are important in organic synthesis, leading to the creation of novel compounds with potential applications in various chemical industries (Zhu, Lan, & Kwon, 2003).
Role in Drug Activation : Research has also been conducted on its role in the activation of certain prodrugs, like CPT-11, by human liver carboxylesterase enzymes. Understanding these mechanisms is crucial for developing more effective drug therapies (Humerickhouse, Lohrbach, Li, et al., 2000).
Synthesis of Potential Anticancer Agents : It has been used in the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, evaluated as anticancer agents. Such compounds offer new avenues in cancer treatment and drug development (Rehman, Ahtzaz, Abbasi, et al., 2018).
Properties
IUPAC Name |
ethyl 1-[2-(2-chlorophenoxy)propanoyl]piperidine-4-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22ClNO4/c1-3-22-17(21)13-8-10-19(11-9-13)16(20)12(2)23-15-7-5-4-6-14(15)18/h4-7,12-13H,3,8-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJAAVFJQRAFEOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)C(C)OC2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.